Cas no 1350512-45-6 (Boronic acid, B-(1,3-dihydro-5-isobenzofuranyl)-)

• Product Name: Boronic acid, B-(1,3-dihydro-5-isobenzofuranyl)-
• CAS No: 1350512-45-6
• MF: C₈H₉BO₃
• MW: 163.966262578964
• CID: 5560132
• Update Time: 2025-05-24

Boronic acid, B-(1,3-dihydro-5-isobenzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(1,3-dihydro-5-isobenzofuranyl)-

• Inchi： 1S/C8H9BO3/c10-9(11)8-2-1-6-4-12-5-7(6)3-8/h1-3,10-11H,4-5H2
• InChI Key： JHPWSRNJPLJVJO-UHFFFAOYSA-N
• SMILES： B(C1C=CC2COCC=2C=1)(O)O

Additional information on Boronic acid, B-(1,3-dihydro-5-isobenzofuranyl)-

Boronic Acid, B-(1,3-dihydro-5-isobenzofuranyl) (CAS No. 1350512-45-6): An Overview and Recent Advances

Boronic acid, B-(1,3-dihydro-5-isobenzofuranyl) (CAS No. 1350512-45-6) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 1,3-dihydro-5-isobenzofuranboronic acid, is characterized by its unique boronic acid functionality and the aromatic isobenzofuran ring. These structural features endow it with a wide range of applications, from catalysis to drug discovery.

The boronic acid moiety is particularly noteworthy due to its ability to form stable complexes with various functional groups, making it an excellent reagent for Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds, including pharmaceuticals and natural products. The isobenzofuran ring, on the other hand, provides additional stability and reactivity, enhancing the compound's utility in synthetic transformations.

Recent research has highlighted the potential of Boronic acid, B-(1,3-dihydro-5-isobenzofuranyl) in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting cancer-related enzymes. The researchers demonstrated that the boronic acid functionality facilitated the formation of covalent bonds with specific amino acids in the active site of these enzymes, leading to enhanced inhibitory activity.

In addition to its applications in medicinal chemistry, Boronic acid, B-(1,3-dihydro-5-isobenzofuranyl) has shown promise in materials science. A 2021 study in Advanced Materials explored the use of this compound as a building block for constructing porous organic frameworks (POFs). The unique combination of the boronic acid and isobenzofuran moieties allowed for the creation of highly stable and porous materials with potential applications in gas storage and separation.

The synthetic accessibility of Boronic acid, B-(1,3-dihydro-5-isobenzofuranyl) has also been a subject of interest. A recent protocol published in Organic Letters described an efficient and scalable method for its preparation from readily available starting materials. This method involves a sequence of reactions including Grignard addition, hydrolysis, and boronation steps. The optimized conditions yield high purity and excellent yields, making it suitable for large-scale production.

Safety and environmental considerations are crucial when handling compounds like Boronic acid, B-(1,3-dihydro-5-isobenzofuranyl). While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety. It is recommended to store the compound in a cool, dry place away from incompatible substances such as strong oxidizers.

In conclusion, Boronic acid, B-(1,3-dihydro-5-isobenzofuranyl) (CAS No. 1350512-45-6) is a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it an attractive reagent for synthetic chemists and a promising candidate for developing new materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this versatile compound.